Cas no 1069115-12-3 (Methyl 2-(2-bromo-5-fluorophenyl)acetate)

• Product Name: Methyl 2-(2-bromo-5-fluorophenyl)acetate
• CAS No: 1069115-12-3
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 4559978
• Update Time: 2023-08-09

Methyl 2-(2-bromo-5-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-bromo-5-fluorophenyl)acetate
• (2-bromo-5-fluorophenyl)acetic acid methyl ester
• Methyl 2-(2-bromo-5-fluorophenyl)acetate

• Inchi： 1S/C9H8BrFO2/c1-13-9(12)5-6-4-7(11)2-3-8(6)10/h2-4H,5H2,1H3
• InChI Key： VLNQKVAXLYLSKB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes